
A Comparative Cost-Effectiveness Analysis of
Fibular Fixation Implants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SQ 27786

Cat. No.: B1681082 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The surgical treatment of distal fibula fractures is a common orthopedic procedure, yet the

choice of fixation implant remains a subject of clinical and economic debate. The selection of

an implant—ranging from conventional plates and screws to intramedullary nails and modern

locking plates—carries significant implications for patient outcomes, complication rates, and

overall healthcare costs. This guide provides an objective comparison of the cost-effectiveness

of different fibular fixation implants, supported by experimental data and detailed

methodologies, to inform research and clinical decision-making.

Data Summary: A Quantitative Comparison of
Fibular Fixation Implants
The following tables summarize the quantitative data on the costs and clinical effectiveness of

various fibular fixation implants, including intramedullary nails, conventional one-third tubular

plates, and pre-contoured anatomic locking plates. Data is synthesized from multiple studies to

provide a comparative overview.

Table 1: Cost Comparison of Fibular Fixation Implants
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Implant Type
Average Implant
Cost (USD)

Average Total
Procedure Cost
(USD)

Notes

Intramedullary Nail
Higher upfront cost

than plates

May be lower long-

term due to fewer

complications

A 2021 cost-

effectiveness analysis

found intramedullary

nails to be cost-

effective in the short

and long term

compared to plates

and screws.[1]

Anatomic Locking

Plate

$747 - $800 more

than tubular plates

$586 more expensive

on average than

conventional plates

Locking plates are

associated with a

higher initial cost.[2][3]

[4]

One-Third Tubular

Plate
$91 Lower

The use of one-third

tubular plates can

result in significant

cost savings,

potentially up to nearly

$40 million annually in

the United States.[3]

Absorbable Implants

(SR-PGA/SR-PLLA)
Varies

Lower than metallic

implants in some

studies

One study found

absorbable fixation

devices to be more

economical than

metallic implants,

though patient

demographics may

have influenced this

result.[5]

Table 2: Clinical Effectiveness and Outcomes
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Implant Type
Complication
Rate

Union Rate

Functional
Outcome
(OMAS/AOFAS
Scores)

Hardware
Removal Rate

Intramedullary

Nail

Lower than

plates (e.g.,

wound

dehiscence)[1]

Similar to

plates[6]

No significant

difference

compared to

plates[6][7]

Lower than

plates

Anatomic

Locking Plate

Higher risk of

deep infection

and overall

complications

compared to

conventional

plates in some

studies.[2][8]

No significant

difference

between plating

groups[2]

Similar

radiographic

outcomes to

conventional

plates[2]

Higher than

tubular plates in

some cohorts[8]

One-Third

Tubular Plate

Lower overall

wound

complication risk.

[9]

Similar to locking

plates

Similar to locking

plates[2]

Lower than

locking plates in

some studies[4]

[8]

Non-Operative

Treatment

No surgical

complications,

but risk of non-

union or

malunion.

Dependent on

fracture stability.

For stable

isolated type B

fractures, long-

term outcomes

are similar to

operative

treatment.[10]

Not applicable

OMAS: Olerud-Molander Ankle Score; AOFAS: American Orthopaedic Foot and Ankle Society

score.

Experimental Protocols and Methodologies
The findings presented in this guide are based on various study designs, including randomized

controlled trials (RCTs), retrospective cohort studies, and decision-analytic models. The
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methodologies employed in these studies are crucial for interpreting the cost-effectiveness

data.

Study Designs:

Cost-Effectiveness Analysis using Decision-Analytic Models: This common methodology

synthesizes data from multiple sources on costs, probabilities of clinical events (e.g.,

infection, non-union), and patient outcomes (e.g., quality-adjusted life years, or QALYs).[1] A

decision tree is often used to model the different treatment pathways and their associated

costs and outcomes over a specific time horizon (e.g., one year to a lifetime).

Retrospective Cohort Studies: These studies analyze existing patient data to compare the

outcomes and costs of different implant types used in real-world clinical practice.[2] Hospital

billing records are often used to calculate costs, while patient charts provide data on clinical

outcomes like infection rates and time to union.

Systematic Reviews and Meta-Analyses of Randomized Controlled Trials (RCTs): These

studies collect and statistically analyze the results of multiple RCTs to provide a high level of

evidence. They compare outcomes such as patient-reported functional measures,

complication rates, and union rates between different fixation methods.[6]

Key Outcome Measures:

Costs: These are typically evaluated from the healthcare system's perspective and include

direct costs of the implant, surgical procedure costs (including operating room time), hospital

stay, and costs associated with managing complications and subsequent surgeries (e.g.,

hardware removal).[1][2][11]

Clinical Effectiveness: This is measured through a variety of metrics:

Union Rates: Radiographic assessment of fracture healing.

Complication Rates: Including surgical site infections, wound dehiscence, implant failure,

and nerve injury.[2][7][8]

Functional Outcome Scores: Patient-reported outcome measures (PROMs) such as the

Olerud-Molander Ankle Score (OMAS) and the American Orthopaedic Foot and Ankle
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Society (AOFAS) ankle-hindfoot score are commonly used to assess pain, stiffness, and

function.[6][10]

Quality-Adjusted Life Years (QALYs): A measure of disease burden that combines both the

quality and quantity of life lived. One QALY is equivalent to one year in perfect health. This

is a key metric in formal cost-effectiveness analyses.[1]

Surgical Protocol: Open Reduction and Internal Fixation (ORIF) of the Fibula

The general surgical procedure for open reduction and internal fixation (ORIF) of a fibular

fracture involves:

Anesthesia: The patient is placed under general or regional anesthesia.

Incision: A surgical incision is made over the outer aspect of the ankle to expose the

fractured fibula.

Fracture Reduction: The surgeon realigns the fractured bone fragments into their normal

anatomical position.

Internal Fixation: The chosen implant (plate and screws or an intramedullary nail) is used to

hold the bone fragments in place while they heal.

Closure: The incision is closed with sutures or staples.

Visualizing the Analysis and Decision Pathways
To better understand the logical flow of a cost-effectiveness analysis and the clinical decision-

making process, the following diagrams are provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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